Cas no 724721-93-1 (2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate)

2,5-Dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate is a heterobifunctional crosslinking reagent featuring an NHS ester and a maleimide group, enabling selective conjugation between amines and thiols. The extended spacer arm (7-carbon chain) enhances flexibility and reduces steric hindrance, improving binding efficiency in bioconjugation applications. The NHS ester reacts with primary amines under mild conditions, while the maleimide group selectively couples with free thiols, making it suitable for protein-protein or protein-labeling workflows. Its stability in aqueous buffers and controlled reactivity ensure high conjugation yields. This compound is particularly useful in antibody-drug conjugate (ADC) development, peptide modifications, and immobilization strategies requiring precise crosslinking.
2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate structure
724721-93-1 structure
Product Name:2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate
CAS No:724721-93-1
MF:C15H18N2O6
MW:322.313224315643
MDL:MFCD28100367
CID:842176
PubChem ID:21646446
Update Time:2025-06-08

2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate Chemical and Physical Properties

Names and Identifiers

    • N-Succinimidyl 7-Maleimidoheptanoate
    • (2,5-dioxopyrrolidin-1-yl) 7-(2,5-dioxopyrrol-1-yl)heptanoate
    • N-SUCCINIMIDYL 7-MALEIMIDOHEPTANOTE
    • 2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate
    • 1-{7-[(2,5-Dioxopyrrolidin-1-yl)oxy]-7-oxoheptyl}-1H-pyrrole-2,5-dione
    • Z3243816399
    • 2,5-Dioxopyrrolidin-1-yl7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate
    • EN300-25612685
    • DTXSID50616574
    • AKOS024464531
    • SCHEMBL9185109
    • 724721-93-1
    • MDL: MFCD28100367
    • Inchi: 1S/C15H18N2O6/c18-11-6-7-12(19)16(11)10-4-2-1-3-5-15(22)23-17-13(20)8-9-14(17)21/h6-7H,1-5,8-10H2
    • InChI Key: GXJQSYICCJSBFJ-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCN1C(C=CC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 322.11648630g/mol
  • Monoisotopic Mass: 322.11648630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 101Ų

2,5-dioxopyrrolidin-1-yl 7-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)heptanoate Pricemore >>

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